N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C16H21NO5S2/c1-12-10-13(21-2)5-6-16(12)24(19,20)17-11-14(22-8-7-18)15-4-3-9-23-15/h3-6,9-10,14,17-18H,7-8,11H2,1-2H3
• InChI Key: RSEJJHLIEPOQCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(C2=CC=CS2)OCCO
• Molecular Formula: C16H21NO5S2
• Molecular Weight: 371.5 g/mol

Description

“N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide” is a chemical compound with the molecular formula C17H19N3O4S2. Another similar compound is “N-[2-(2-hydroxyethoxy)ethyl]-2-(thiophen-3-yl)acetamide” with the CAS Number: 1250503-83-3.

Molecular Structure Analysis

The molecular weight of “N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide” is 393.5 g/mol. The InChI code for this compound is 1S/C17H19N3O4S2/c21-9-10-24-17 (14-6-11-25-13-14)12-19-26 (22,23)16-4-2-15 (3-5-16)20-8-1-7-18-20/h1-8,11,13,17,19,21H,9-10,12H2.

Physical And Chemical Properties Analysis

The compound “N-[2-(2-hydroxyethoxy)ethyl]-2-(thiophen-3-yl)acetamide” has a molecular weight of 229.3. Its InChI Code is 1S/C10H15NO3S/c12-3-5-14-4-2-11-10(13)7-9-1-6-15-8-9/h1,6,8,12H,2-5,7H2,(H,11,13).

Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, including those related to the chemical structure , have shown promising applications in photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, which are crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Catalytic Applications

Sulfonated Schiff base copper(II) complexes, which can be structurally related to the compound , have been synthesized and found to act as efficient and selective catalysts in the oxidation of alcohols. These complexes have demonstrated significant catalytic activity and selectivity in the transformation of primary and secondary alcohols into their corresponding oxidation products under specific conditions (Hazra, Martins, Silva, & Pombeiro, 2015).

Antimicrobial and Antioxidant Activities

Research into celecoxib derivatives, which include structural motifs similar to the compound of interest, has revealed potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These derivatives have been evaluated for their biological activities, showing promising results in various assays and highlighting the versatility of sulfonamide-based compounds in therapeutic applications (Küçükgüzel et al., 2013).

Synthesis and Characterization for Potential Therapeutic Uses

Studies have been conducted on the synthesis and characterization of various benzenesulfonamide derivatives, examining their potential as hypoglycemic agents, anticancer compounds, and inhibitors of carbonic anhydrase, which is relevant for several therapeutic areas. The versatility in the chemical modifications of benzenesulfonamides allows for the exploration of a wide range of biological activities and potential applications in medicine (Suzue & Irikura, 1968; Gul et al., 2016).